3-fluoro-4-methoxy-N-(2-methoxyethyl)-N-(thiophen-3-ylmethyl)benzamide

• IUPAC Name: 3-fluoro-4-methoxy-N-(2-methoxyethyl)-N-(thiophen-3-ylmethyl)benzamide
• InChI: InChI=1S/C16H18FNO3S/c1-20-7-6-18(10-12-5-8-22-11-12)16(19)13-3-4-15(21-2)14(17)9-13/h3-5,8-9,11H,6-7,10H2,1-2H3
• InChI Key: SYSUWJLGBLUPFP-UHFFFAOYSA-N
• Canonical SMILES: COCCN(CC1=CSC=C1)C(=O)C2=CC(=C(C=C2)OC)F
• Molecular Formula: C16H18FNO3S
• Molecular Weight: 323.4 g/mol

Description

3-fluoro-4-methoxy-N-(2-methoxyethyl)-N-(thiophen-3-ylmethyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the benzamide family and is known for its unique properties that make it an ideal candidate for use in scientific research.

Scientific Research Applications

Benzamide Derivatives in Neurological Research

Benzamide derivatives, such as 4-[F-18]fluoro-N-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}-N-(2-pyridinyl)benzamide, have been utilized as selective molecular imaging probes for studying neurological conditions. For instance, this compound was used in conjunction with positron emission tomography (PET) to quantify serotonin 1A (5-HT(1A)) receptor densities in the brains of patients with Alzheimer's disease, subjects with mild cognitive impairment, and control subjects (Kepe et al., 2006). This research highlighted the potential of benzamide derivatives in neuroimaging and the study of neurodegenerative diseases.

Fluorinated Compounds in Cancer Imaging

Fluorine-containing benzamide analogs have been synthesized and evaluated as ligands for imaging the sigma-2 receptor status of solid tumors with PET. Compounds like N-(4-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)butyl)-2-(2-[18F]-fluoroethoxy)-5-methylbenzamide ([18F]3c) demonstrated high tumor uptake and acceptable tumor/normal tissue ratios in biodistribution studies, indicating their potential for cancer imaging (Tu et al., 2007).

Antifungal and Antimicrobial Applications

Research on methoxy-substituted phenylthienyl benzamidines, such as various 2,5-diarylthiophenes, has shown significant potential as corrosion inhibitors and for their antimicrobial properties. These studies suggest that benzamide derivatives could be effective in materials science and antimicrobial therapy (Fouda et al., 2020).

Fluorinated Heterocycles in Pharmaceutical and Agrochemical Industries

Fluorinated heterocycles are crucial in the pharmaceutical and agrochemical industries due to their unique properties. Rhodium(III)-catalyzed C-H activation of arenes/alkenes and versatile coupling with 2,2-difluorovinyl tosylate has been used to synthesize fluorinated heterocycles, demonstrating the synthetic potential and applicability of fluorinated compounds in developing new pharmaceuticals and agrochemicals (Wu et al., 2017).